N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide

• IUPAC Name: N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide
• InChI: InChI=1S/C16H22N2O2/c19-15(18-9-11-20-12-10-18)17-13-16(7-4-8-16)14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2,(H,17,19)
• InChI Key: ZROWFLAXRZSUST-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CNC(=O)N2CCOCC2)C3=CC=CC=C3
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide, also known as PCBM, is a widely used electron acceptor in organic solar cells. It has gained significant attention due to its high electron mobility, good solubility, and compatibility with various donor materials.

Mechanism of Action

The mechanism of action of N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide in organic solar cells is based on its ability to accept electrons from the donor materials. When light is absorbed by the donor material, it generates excitons, which are then separated into free electrons and holes. The free electrons are transferred to the N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide, which acts as an electron acceptor, while the holes are transported to the anode. This process generates a photocurrent, which can be used as a source of electrical energy.
Biochemical and Physiological Effects:
N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide has been shown to have low toxicity and is not expected to cause any significant adverse effects on human health. However, there is limited research on the potential biochemical and physiological effects of N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide, and further studies are needed to evaluate its safety.

Advantages and Limitations for Lab Experiments

N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide has several advantages for lab experiments, including its high solubility in common organic solvents and its compatibility with various donor materials. However, N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide is sensitive to air and moisture, and it can degrade over time, which can affect the performance of the devices. Therefore, it is important to handle N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide with care and store it in a dry and inert atmosphere.

Future Directions

N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide has shown great potential for use in organic solar cells and other optoelectronic devices. However, there are still several challenges that need to be addressed. One of the main limitations of N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide is its relatively low absorption in the visible region, which limits its efficiency in solar cells. Therefore, future research should focus on developing new N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide derivatives with improved absorption properties. Additionally, further studies are needed to evaluate the long-term stability and toxicity of N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide and its derivatives. Overall, N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide is a promising material for the development of efficient and sustainable optoelectronic devices.

Synthesis Methods

The synthesis of N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide involves the reaction of N-methylmorpholine with 1-phenylcyclobutanecarboxylic acid chloride. The resulting product is then treated with methylamine to yield N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide. The overall yield of this process is around 50%, and the purity can be improved by recrystallization.

Scientific Research Applications

N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide has been extensively used in organic solar cells due to its excellent electron-accepting properties. It has been demonstrated that the addition of N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide to the active layer of organic solar cells can significantly improve the power conversion efficiency. Furthermore, N-[(1-phenylcyclobutyl)methyl]morpholine-4-carboxamide has also been used in other optoelectronic devices, such as photodetectors and light-emitting diodes.